![molecular formula C7H10N2O2 B082792 methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate CAS No. 10250-61-0](/img/structure/B82792.png)
methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate
Overview
Description
Methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate (MDC) is an organic compound that has been used in various scientific and medical research applications. It is a colorless solid that has a molecular weight of 198.2 g/mol and a melting point of 125-127°C. MDC has been used as a reagent in organic synthesis and as an intermediate in the synthesis of pharmaceutical drugs. It has also been used in the synthesis of peptide and protein derivatives, as well as in the development of new drugs and drug delivery systems.
Scientific Research Applications
Structural and spectral studies of pyrazole derivatives for potential biological applications: Research on derivatives like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a related compound, has focused on their structural and spectral properties using techniques like NMR, FT-IR, and X-ray diffraction. These studies are crucial for understanding the molecular properties of pyrazole derivatives for potential biological and pharmaceutical applications (Viveka, Vasantha, Dinesha, Naveen, Lokanath, & Nagaraja, 2016).
Discovery of inhibitors for enzymes in disease-causing organisms: Tetrahydropyrazolo[1,2-a]pyrazole-1-carboxylates, a class of compounds structurally related to methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate, have been identified as potent inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase, an enzyme crucial for the survival of the malaria-causing parasite (Strašek, Lavrenčič, Oštrek, Slapšak, Grošelj, Klemenčič, Brodnik Žugelj, Wagger, Novinec, & Svete, 2019).
Synthesis and crystallization studies: Research on the synthesis and crystal structure of similar pyrazole derivatives, like Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate, provides insights into the molecular arrangement and stability, which are essential for drug development and other chemical applications (Saeed, Arshad, & Flörke, 2012).
Electrochemical studies for new compound synthesis: The electrochemically catalyzed N-N coupling and ring cleavage reaction of pyrazole derivatives have been explored for synthesizing new heterocyclic compounds. Such reactions are significant for developing novel organic compounds with potential pharmaceutical applications (Zandi, Sharafi-kolkeshvandi, & Nikpour, 2021).
Synthesis of diverse N-acyl-pyrazoles: An efficient method for synthesizing novel methyl 5-amino-3-(methylthio)-1-differently substituted-1H-pyrazole-4-carboxylates has been reported. This method highlights the versatility of pyrazole derivatives in producing a variety of compounds, potentially useful in pharmaceuticals (Pereira, de Bastos, Teixeira, Moura e Silva, Flores, & Flores, 2017).
Synthesis and characterization of coordination complexes: Studies on novel pyrazole-dicarboxylate acid derivatives, including compounds similar to this compound, have led to the synthesis and characterization of new coordination complexes. Such complexes are essential in the field of material science and catalysis (Radi, Yahyi, Et‐touhami, Jha, Adarsh, Robeyns, & Garcia, 2015).
Mechanism of Action
Target of Action
Methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate is a pyrazole derivative. Pyrazole derivatives are known for their diverse pharmacological effects
Mode of Action
Pyrazole derivatives are known to interact with various biological targets, leading to a range of effects . The specific interactions of this compound with its targets, and the resulting changes, are areas for future research.
Biochemical Pathways
Pyrazole derivatives are known to influence a variety of biological activities
Pharmacokinetics
Its solubility in methanol suggests that it may be well-absorbed in the body.
Result of Action
Given the diverse biological activities of pyrazole derivatives , it is likely that this compound has multiple effects at the molecular and cellular levels
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not well-understood. Factors such as temperature, pH, and the presence of other substances could potentially affect its action. Its stability under room temperature conditions suggests that it may be relatively stable under a range of environmental conditions.
properties
IUPAC Name |
methyl 1,5-dimethylpyrazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-5-4-6(7(10)11-3)8-9(5)2/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOBRRDCECRRRGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80373082 | |
Record name | methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80373082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10250-61-0 | |
Record name | methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80373082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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